Cas no 370864-81-6 ([1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)-)
370864-81-6 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)-
CAS No:370864-81-6
MF:C13H11NO4S
MW:277.295742273331
CID:297690
PubChem ID:57358017
Update Time:2025-04-19
[1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)-
- 4-(3-AMINOSULFONYLPHENYL)BENOZOIC ACID
- 4-(3-sulfamoylphenyl)benzoic acid
- [1,1'-Biphenyl]-4-carboxylicacid,3'-(aminosulfonyl)
- 370864-81-6
- 3'-Sulfamoyl[1,1'-biphenyl]-4-carboxylic acid
- Z2465764146
- SCHEMBL1870487
- DTXSID90723978
-
- Inchi: 1S/C13H11NO4S/c14-19(17,18)12-3-1-2-11(8-12)9-4-6-10(7-5-9)13(15)16/h1-8H,(H,15,16)(H2,14,17,18)
- InChI Key: CRDMTXQGUWAOGU-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)C1C=CC(C(=O)O)=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 277.04100
- Monoisotopic Mass: 277.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 105.84000
- LogP: 3.48030
[1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
370864-81-6 ([1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)-) Related Products
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